Cas no 130838-36-7 (2,6-dichloropyrimidine-4,5-diamine)

• Product Name: 2,6-dichloropyrimidine-4,5-diamine
• CAS No: 130838-36-7
• MF: C₄H₄Cl₂N₄
• MW: 179.007357597351
• MDL: MFCD10565950
• CID: 870503
• PubChem ID: 240043
• Update Time: 2025-09-27

2,6-dichloropyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrimidinediamine, 2,6-dichloro-
• 2,6-dichloro-4,5-Pyrimidinediamine
• 2,6-dichloropyrimidine-4,5-diamine
• NSC 45913
• 4,5-Diamino-2,6-dichloropyrimidine
• 2,6-DICHLORO-PYRIMIDINE-4,5-DIAMINE
• D73601
• DTXSID40286462
• MFCD10565950
• BS-15162
• SY042728
• DICHLOROPYRIMIDINE-4,5-DIAMINE
• SCHEMBL3444583
• CS-0068893
• NSC-45913
• SB57491
• NSC45913
• VJVAQTIZGIIBCM-UHFFFAOYSA-N
• 4,5-diamino-2,6-dichlo-ropyrimidine
• 130838-36-7
• AKOS006302460

• MDL： MFCD10565950
• Inchi： 1S/C4H4Cl2N4/c5-2-1(7)3(8)10-4(6)9-2/h7H2,(H2,8,9,10)
• InChI Key： VJVAQTIZGIIBCM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC(=N1)Cl)N

Computed Properties

• Exact Mass: 177.98152
• Monoisotopic Mass: 177.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.715±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 268 ºC
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• PSA: 77.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives